Cas no 89004-79-5 (2(5H)-Furanone, 3-(1,1-dimethylethyl)-5-ethylidene-4-hydroxy-, (Z)-)

• Product Name: 2(5H)-Furanone, 3-(1,1-dimethylethyl)-5-ethylidene-4-hydroxy-, (Z)-
• CAS No: 89004-79-5
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 616447
• PubChem ID: 71321377
• Update Time: 2025-04-19

2(5H)-Furanone, 3-(1,1-dimethylethyl)-5-ethylidene-4-hydroxy-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 3-(1,1-dimethylethyl)-5-ethylidene-4-hydroxy-, (Z)-
• 3-tert-butyl-5-ethylidene-4-hydroxyfuran-2-one
• 3-tert-Butyl-5-ethylidene-4-hydroxyfuran-2(5H)-one
• 89004-79-5
• DTXSID30751199

• Inchi： 1S/C10H14O3/c1-5-6-8(11)7(9(12)13-6)10(2,3)4/h5,11H,1-4H3
• InChI Key： MWOBMOGUBNINFW-UHFFFAOYSA-N
• SMILES： O1C(=CC)C(=C(C1=O)C(C)(C)C)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų